N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-5-chloro-2-nitrobenzamide

• IUPAC Name: N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-5-chloro-2-nitrobenzamide
• InChI: InChI=1S/C18H12ClN3O4S/c1-10(23)16-15(11-5-3-2-4-6-11)20-18(27-16)21-17(24)13-9-12(19)7-8-14(13)22(25)26/h2-9H,1H3,(H,20,21,24)
• InChI Key: PUFQADHIKZCLNE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(N=C(S1)NC(=O)C2=C(C=CC(=C2)Cl)[N+](=O)[O-])C3=CC=CC=C3
• Molecular Formula: C18H12ClN3O4S
• Molecular Weight: 401.8 g/mol

Description

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-5-chloro-2-nitrobenzamide is a chemical compound with potential applications in scientific research. It belongs to the class of thiazole derivatives and has been found to exhibit interesting biological properties.

Scientific Research Applications

Anticonvulsant Properties

Research has indicated the potential of derivatives of 1,3,4-thiadiazole, including compounds structurally related to N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-5-chloro-2-nitrobenzamide, as promising anticonvulsants. These compounds have shown significant anticonvulsive activity in models of seizure, highlighting their potential for further preclinical studies (Sych, Bevz, Rakhimova, Yaremenko, & Perekhoda, 2018).

Bioactivation Processes

Certain nitrobenzamide derivatives undergo bioactivation to form active compounds capable of inducing DNA-DNA interstrand crosslinking, a mechanism that contributes to their cytotoxicity. This bioactivation is mediated by enzymes such as DT diaphorase, which converts these compounds into highly reactive intermediates, indicating a selective mechanism of action against tumor cells (Knox, Friedlos, Marchbank, & Roberts, 1991).

Antimicrobial Activity

Derivatives of nitrobenzamides, including those similar to the compound , have been evaluated for their antimicrobial properties. Specific modifications in their structure have shown to affect their antimicrobial efficacy, offering insights into designing compounds with enhanced activity against various pathogens (Daidone, Plescia, Raffa, Maggio, & Schillaci, 1992).

Synthesis and Structural Analysis

Studies on the synthesis and structural characterization of related compounds provide foundational knowledge for understanding their biological activity and potential applications. These include detailed analyses of their chemical properties, crystal structures, and spectroscopic data, which are crucial for the development of new therapeutic agents (He, Yang, Hou, Teng, & Wang, 2014).

Biochemical Assays

The interaction of nitrobenzamide derivatives in biochemical assays, such as those quantifying thiol groups, showcases their utility in developing sensitive and practical assays for enzyme activities. This application underscores the versatility of these compounds beyond their direct therapeutic potential, serving as tools in biochemical research (Maeda, Matsuno, Ushida, Katayama, Saeki, & Itoh, 2005).